Cas no 119152-81-7 (Ethanethioic acid,2-(methylthio)-, S-ethyl ester)

• Product Name: Ethanethioic acid,2-(methylthio)-, S-ethyl ester
• CAS No: 119152-81-7
• MF: C₅H₁₀OS₂
• MW: 150.262299060822
• CID: 213179
• PubChem ID: 145537
• Update Time: 2025-04-19

Ethanethioic acid,2-(methylthio)-, S-ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid,2-(methylthio)-, S-ethyl ester
• 1-ethylsulfanyl-2-methylsulfanyl-ethanone
• S-ethyl 2-methylsulfanylethanethioate
• Ethanethioic acid, (methylthio)-, S-ethyl ester
• S-ethyl (methylsulfanyl)ethanethioate
• Ethanethioic acid, (methylthio)-s-ethyl ester
• DTXSID50152326
• 119152-81-7

• Inchi： 1S/C5H10OS2/c1-3-8-5(6)4-7-2/h3-4H2,1-2H3
• InChI Key： SQROSXWNNSGURE-UHFFFAOYSA-N
• SMILES： S(C(CSC)=O)CC

Computed Properties

• Exact Mass: 150.0174
• Monoisotopic Mass: 150.01730729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 72.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.7Ų

Experimental Properties

• PSA: 17.07